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Compound of Interest

Compound Name: 3-Aminopropylphosphinic acid

Cat. No.: B15619435

Selectivity Profiling of 3-Aminopropylphosphinic
Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of 3-
Aminopropylphosphinic acid (3-APPA), a potent GABAB receptor agonist. The information
presented herein is intended to provide researchers with the necessary data to evaluate its
potential for further investigation and development.

Summary of Receptor Binding and Functional
Activity

3-Aminopropylphosphinic acid (also known as 3-APPA or CGP 27492) is a structural analog
of y-aminobutyric acid (GABA) that primarily exhibits high potency and selectivity as a GABAB
receptor agonist.[1][2] Its selectivity profile, based on available data, indicates significant
activity at GABAB receptors, with antagonist activity at GABAC receptors and limited
interaction with GABAA receptors. Evidence also suggests that 3-APPA interacts with GABA
transporters.

The following table summarizes the quantitative data on the binding affinity and functional
activity of 3-Aminopropylphosphinic acid at various receptors.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15619435?utm_src=pdf-interest
https://www.benchchem.com/product/b15619435?utm_src=pdf-body
https://www.benchchem.com/product/b15619435?utm_src=pdf-body
https://www.benchchem.com/product/b15619435?utm_src=pdf-body
https://www.researchgate.net/publication/287739920_CGP_27492
https://www.medchemexpress.com/3-aminopropylphosphonic-acid.html
https://www.benchchem.com/product/b15619435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Receptor ) o
Target Species Assay Type  Activity Value (uM)
Subtype
GABAB ) ) Functional Agonist
- Guinea Pig 1.84
Receptor (lleum) (IC50)
Functional _
Agonist
- Rat (Anococcyge 0.89
(IC50)
us)
Functional )
) Agonist
- Rat (Hippocampu 2.3
(IC50)
s)
GABAC ) ) Antagonist
p-like - Functional ~1.7
Receptor (Kb)
) Activity
Functional
GABAA . ] observed,
- Rat (Purkinje Agonist -
Receptor sensitive to
Cells) ) )
bicuculline
_ Potency
Functional .
GABA NO-711 ) increased by
N Rat (Neocortical Substrate
Transporter sensitive _ transporter
Slices) o
inhibitor[3]

Absence of data for a specific receptor indicates that no publicly available quantitative
information was found.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the experimental context and the compound's
mechanism of action, the following diagrams illustrate the GABAB receptor signaling pathway
and a typical experimental workflow for selectivity profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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